![molecular formula C25H29N3O5S B11159374 [4-(3-Methoxyphenyl)piperazino][4-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-thiazol-5-yl]methanone](/img/structure/B11159374.png)
[4-(3-Methoxyphenyl)piperazino][4-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-thiazol-5-yl]methanone
Description
[4-(3-Methoxyphenyl)piperazino][4-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-thiazol-5-yl]methanone is a useful research compound. Its molecular formula is C25H29N3O5S and its molecular weight is 483.6 g/mol. The purity is usually 95%.
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Biological Activity
Chemical Structure and Properties
The compound can be described by the following structural formula:
- Molecular Formula : C₁₈H₁₈N₂O₄S
- Molecular Weight : 358.41 g/mol
This compound features a piperazine moiety and a thiazole ring, which are known for their diverse biological activities.
Anticancer Activity
Recent studies have indicated that compounds similar to the one exhibit anticancer properties . The mechanism often involves the inhibition of key enzymes involved in cancer cell proliferation. For instance, thiazole derivatives have been reported to inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest.
Case Study: Inhibition of Cancer Cell Lines
A study conducted on a series of thiazole derivatives demonstrated that compounds with similar structures to [4-(3-Methoxyphenyl)piperazino][4-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-thiazol-5-yl]methanone showed significant cytotoxicity against:
- HeLa (cervical cancer)
- MCF-7 (breast cancer)
- A549 (lung cancer)
The results indicated IC50 values in the micromolar range, suggesting potent activity against these cell lines.
Neuropharmacological Effects
The piperazine component is known for its neuropharmacological effects. Compounds with piperazine structures often exhibit activity as serotonin receptor modulators, which can be beneficial in treating disorders such as anxiety and depression.
Antimicrobial Activity
Preliminary investigations have shown that compounds containing similar moieties possess antimicrobial properties . They have been tested against various bacterial strains, demonstrating effectiveness against:
- Staphylococcus aureus
- Escherichia coli
These findings suggest potential applications in treating infections caused by resistant strains.
The proposed mechanisms through which this compound exerts its biological effects include:
- Enzyme Inhibition : Targeting specific enzymes involved in cancer metabolism.
- Receptor Modulation : Interacting with neurotransmitter receptors to mediate neuropharmacological effects.
- Membrane Disruption : Affecting bacterial cell membranes leading to increased permeability and cell death.
Data Summary Table
Properties
Molecular Formula |
C25H29N3O5S |
|---|---|
Molecular Weight |
483.6 g/mol |
IUPAC Name |
[4-(3-methoxyphenyl)piperazin-1-yl]-[4-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-thiazol-5-yl]methanone |
InChI |
InChI=1S/C25H29N3O5S/c1-16-23(34-24(26-16)17-13-20(31-3)22(33-5)21(14-17)32-4)25(29)28-11-9-27(10-12-28)18-7-6-8-19(15-18)30-2/h6-8,13-15H,9-12H2,1-5H3 |
InChI Key |
KAQKHIJQFMYDDS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC(=C(C(=C2)OC)OC)OC)C(=O)N3CCN(CC3)C4=CC(=CC=C4)OC |
Origin of Product |
United States |
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